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Introduction
The pH of historic leather is a critical indicator of its chemical stability and potential for long-

term preservation. The acidity or alkalinity of leather, influenced by tanning processes,

environmental pollutants, and inherent deterioration, directly impacts the integrity of its collagen

fibers. Monitoring and understanding the pH of leather artifacts are therefore fundamental

aspects of conservation assessment and treatment planning. Excessive acidity, in particular,

can catalyze the hydrolytic degradation of collagen, leading to a loss of strength and flexibility,

a condition often referred to as "red rot" in vegetable-tanned leathers.[1][2]

These application notes provide detailed protocols for two primary methods of pH

measurement in historic leather conservation: a micro-destructive extraction method adapted

from the standard test method ASTM D2810, and a non-destructive surface measurement

technique.[3][4][5][6][7] The choice of method depends on the nature of the artifact, the desired

accuracy, and the permissibility of sampling.
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The following tables summarize typical pH ranges for various types of historic leather. It is

important to note that these are general ranges, and the actual pH of a specific artifact can vary

significantly based on its history and condition.

Table 1: Typical pH Ranges of Different Tanned Leathers

Leather Tanning Method Typical pH Range Notes

Vegetable-Tanned 3.0 - 5.5[1]
Prone to acid deterioration (red

rot) at lower pH values.

Chrome-Tanned 3.8 - 5.0[8][9]
Generally more stable than

vegetable-tanned leather.

Alum-Tawed 4.0 - 5.5[10][11][12]
Can be sensitive to water,

which may affect pH readings.

Oil-Tanned (Chamois) 5.5 - 6.5[13][14]
The tanning process results in

a higher pH.

Table 2: Influence of Condition and Treatment on Leather pH

Condition /
Treatment

Expected pH
Change

pH Range Reference

Acid Deterioration

(Red Rot)
Decrease < 3.5 [15]

Accelerated Aging Decrease Variable [16][17]

Deacidification

Treatment
Increase

Post-treatment pH is

typically raised to a

more stable range.

[15]
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This protocol is adapted from the ASTM D2810 standard test method and provides a highly

accurate measurement of the leather's pH.[3][4][5][6][7] It requires a small, inconspicuous

sample of the leather.

Materials:

pH meter with a glass electrode (calibrated)

Analytical balance (accurate to 0.001 g)

Sharp, clean scalpel or leather knife

250 mL Erlenmeyer flask with a stopper

100 mL graduated cylinder

Distilled or deionized water (pH 6.5-7.2)

Standard buffer solutions (pH 4.0, 7.0, and 10.0)

Magnetic stirrer and stir bar (optional)

Filter paper

Procedure:

Calibration: Calibrate the pH meter according to the manufacturer's instructions using the

standard buffer solutions. Ensure the temperature of the buffer solutions is the same as the

temperature at which the measurements will be taken.[18]

Sample Preparation: From an inconspicuous area of the leather artifact, carefully excise a

small sample weighing approximately 5.0 g.[3] If the leather is thick, it can be cut into smaller

pieces to increase the surface area for extraction.

Extraction:

Accurately weigh the leather sample and record the weight.
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Place the sample into the 250 mL Erlenmeyer flask.

Add 100 mL of distilled or deionized water to the flask.[3]

Stopper the flask and agitate the mixture vigorously for one minute.

Let the flask stand for a minimum of 4 hours, with occasional agitation, to allow the soluble

acids and alkalis to be extracted into the water.[3] A magnetic stirrer can be used for

continuous, gentle agitation.

Measurement:

After the extraction period, allow the solid particles to settle.

Carefully decant the supernatant (the clear liquid) into a clean beaker. If necessary, filter

the extract through filter paper to remove any suspended particles.

Immerse the calibrated pH electrode into the leather extract.

Gently stir the extract with the electrode to ensure a homogenous sample.

Record the pH reading once it has stabilized.

Protocol 2: Non-Destructive Surface pH Measurement
This method is ideal for artifacts where sampling is not permissible. It utilizes a pH meter with a

flat-tipped surface electrode.[19][20] While generally less accurate than the extraction method,

it provides a good indication of the surface acidity of the leather.

Materials:

pH meter with a flat-tipped surface electrode (calibrated)

Distilled or deionized water (pH 6.5-7.2) in a wash bottle

Standard buffer solutions (pH 4.0, 7.0, and 10.0)

Soft, lint-free tissue or cotton swabs
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Dropper or pipette

Procedure:

Calibration: Calibrate the pH meter with the flat-tipped electrode according to the

manufacturer's instructions using the standard buffer solutions.

Surface Preparation:

Select a clean, representative area on the surface of the leather artifact for measurement.

Avoid areas with surface coatings, consolidants, or obvious contamination.

If the surface is dusty, gently clean it with a soft brush.

Measurement:

Using a dropper or pipette, apply a single, small drop of distilled or deionized water to the

selected area on the leather surface. The goal is to moisten the surface without causing

the water to run.[19]

Gently place the flat-tipped electrode onto the drop of water, ensuring full contact between

the electrode surface and the moistened leather.[19]

Hold the electrode in place with light, consistent pressure.

Allow the pH reading to stabilize. This may take longer than a measurement in a liquid

solution.

Record the pH reading.

Post-Measurement:

Carefully remove the electrode from the leather surface.

Gently blot the remaining water from the leather surface using a soft, lint-free tissue.

Rinse the electrode with distilled or deionized water and blot it dry before storing it

according to the manufacturer's instructions.
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Caption: Experimental workflow for pH measurement in leather conservation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for pH Measurement in
Historic Leather Conservation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207425/docs#application-notes-and-protocols-for-
ph-measurement-in-historic-leather-conservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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